4-(3-methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3-methylphenyl)-3-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H13N3S/c1-11-6-5-9-13(10-11)18-14(16-17-15(18)19)12-7-3-2-4-8-12/h2-10H,1H3,(H,17,19)
• InChI Key: QZKCJUSXELDLGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NNC2=S)C3=CC=CC=C3
• Molecular Formula: C15H13N3S
• Molecular Weight: 267.4 g/mol

Description

4-(3-methylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, also known as MPTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. MPTT is a triazole derivative that possesses a unique thiol functional group, which makes it a versatile compound with a wide range of biological and chemical activities. In

Scientific Research Applications

Corrosion Inhibition

• Experimental and Quantum Chemical Studies on the Corrosion Inhibition Performance of Benzimidazole Derivatives : This study explored the use of benzimidazole derivatives, closely related to triazole compounds, as inhibitors for mild steel corrosion in acidic solutions. The findings indicated that these inhibitors are effective in corrosion control, showing mixed-type inhibition nature and adhering to the Langmuir adsorption isotherm (Yadav, Behera, Kumar, & Sinha, 2013).

Electrochemical Behavior

• Electrochemical Behavior of Some Thiotriazoles in Aqueous-Alcoholic Media at GCE : This research focused on the electrochemical study of thiotriazoles, including 4-amino-3-thio-5-phenyl-1,2,4-triazole, in methanol-acetate buffer. The study revealed the oxidation mechanism of thiol compounds and provided insights into the substituent effects on their electrochemical behavior (Fotouhi, Hajilari, & Heravi, 2002).

Molecular-Level Understanding of Corrosion Inhibition

• Molecular-Level Understanding of the Inhibition Efficiency of Some Inhibitors of Zinc Corrosion by Quantum Chemical Approach : This paper utilized density functional theory calculations to analyze the inhibition mechanisms of methylthiophenyl compounds, which inhibit corrosion of zinc in acidic medium. This study provides a deep understanding of how molecular structures affect inhibition efficiencies (Gece & Bilgiç, 2012).

Antimicrobial Activities

• Synthesis of Some New 1,2,4-Triazoles, Their Mannich and Schiff Bases, and Evaluation of Their Antimicrobial Activities : This research synthesized new triazole derivatives and evaluated their antimicrobial activities. It demonstrates the potential of triazole compounds in developing new antimicrobial agents (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).